1-(3,5-Dicarboxyphenyl)-4-(4-dimethylaminobenzylidene)-3-methyl-2-pyrazolin-5-one

• Molecular Formula: C21H19N3O5
• Molecular Weight: 393.4 g/mol
• IUPAC Name: 5-[4-[[4-(dimethylamino)phenyl]methylidene]-3-methyl-5-oxopyrazol-1-yl]benzene-1,3-dicarboxylic acid
• InChI: InChI=1S/C21H19N3O5/c1-12-18(8-13-4-6-16(7-5-13)23(2)3)19(25)24(22-12)17-10-14(20(26)27)9-15(11-17)21(28)29/h4-11H,1-3H3,(H,26,27)(H,28,29)
• InChI Key: HEIBIWZLPGRPMB-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C(=O)C1=CC2=CC=C(C=C2)N(C)C)C3=CC(=CC(=C3)C(=O)O)C(=O)O

Description

1-(3,5-Dicarboxyphenyl)-4-(4-dimethylaminobenzylidene)-3-methyl-2-pyrazolin-5-one is a useful research compound. Its molecular formula is C21H19N3O5 and its molecular weight is 393.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A slurry composed of 1-(3,5-dicarboxyphenyl)-3-methyl-2-pyrazoline-5-one (44.6 grams, 0.17 mol), 4-dimethylaminobenzaldehyde (26.9 grams, 0.18 mol) and EtOH (500 mL) was heated at reflux for three hours. The reaction mixture was chilled in ice and the resulting crude orange product was isolated by filtration and washed with EtOH (200 mL). The product was purified by three repetitive slurries of the solid in acetone (1.4 1) at reflux and filtering to recover the dye. The mp of the product was above 310° C. The NMR and IR spectra were consistent with the structure assigned. The C, H and N elemental analyses were in agreement with those calculated for the empirical formula for the dye.